Cas no 4355-18-4 (1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)-)
4355-18-4 structure
Product Name:1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)-
CAS No:4355-18-4
MF:C11H16O6
MW:244.241144180298
CID:334247
PubChem ID:71363462
Update Time:2025-04-19
1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)-
- 1-(2-carboxyethyl)cyclohexane-1,2-dicarboxylic acid
- Cyclohexanepropanoicacid, 1,2-dicarboxy-
- Cyclohexanepropionic acid, 1,2-dicarboxy-
- DTXSID80786991
- 4355-18-4
-
- Inchi: 1S/C11H16O6/c12-8(13)4-6-11(10(16)17)5-2-1-3-7(11)9(14)15/h7H,1-6H2,(H,12,13)(H,14,15)(H,16,17)
- InChI Key: HJJNGHRKGOTZEA-UHFFFAOYSA-N
- SMILES: OC(C1(CCC(=O)O)CCCCC1C(=O)O)=O
Computed Properties
- Exact Mass: 244.09468
- Monoisotopic Mass: 244.09468823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 111.9
1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
4355-18-4 (1,2-Cyclohexanedicarboxylicacid, 1-(2-carboxyethyl)-) Related Products
- 595-37-9(Dimebutic acid)
- 597-43-3(2,2-Dimethylsuccinic acid)
- 610-09-3(cis-1,2-Cyclohexanedicarboxylic acid)
- 619-81-8(Cis-1,2-Cyclohexanedicarboxylic Acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 1188-02-9(2-Methylheptanoic acid)
- 124-83-4((1R,3S)-Camphoric Acid)
- 619-82-9(trans-cyclohexane-1,4-dicarboxylic acid)
- 828-51-3(Adamantane-1-carboxylic acid)
- 99-66-1(Valproic acid)
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